5-(4-Chlorobutyl)-1-Cyclohexyl-1H-Tetrazole
Overview
Description
Synthesis Analysis
The synthesis of 5-(4-Chlorobutyl)-1-Cyclohexyl-1H-Tetrazole involves a convenient process starting from δ-valerolactone and cyclohexylamine. Appropriate cyclocondensation reagents and phase transfer catalysts are selected to achieve a product yield of 78%. This process underscores the compound's importance as an intermediate for drugs targeting blood platelet aggregation inhibition (Jia-Jun Yi, 2003).
Molecular Structure Analysis
X-ray crystallography has been employed to determine the structures of tetrazole derivatives, including 5-(4-Chlorobutyl)-1-Cyclohexyl-1H-Tetrazole. These studies reveal that tetrazole rings in such compounds are essentially planar. The crystallographic analysis provides insights into the spatial arrangement and molecular geometry, contributing to a deeper understanding of the compound's chemical behavior and reactivity (B. Al-Hourani et al., 2015).
Scientific Research Applications
Field: Chemistry
- Application : “5-(4-Chlorobutyl)-1-Cyclohexyl-1H-Tetrazole” is a chemical compound used in various chemical reactions .
- Method of Application : The specific methods of application can vary depending on the type of reaction. It’s also important to handle this compound with care as it can cause skin and eye irritation .
- Results or Outcomes : The outcomes can vary greatly depending on the specific reaction in which this compound is used. Unfortunately, I couldn’t find specific quantitative data or statistical analyses related to the use of this compound .
Field: Physical Organic Chemistry
- Application : This compound has been used in the study of the solvolysis of n-alkyl chloroformates .
- Method of Application : The study involved comparing the effect of a 4-chloro substituent on the rates of solvolysis of butyl chloroformate .
- Results or Outcomes : The influence of the chloro substituent was found to be consistent with the proposal of an addition-elimination mechanism for solvolysis in solvents of only modest solvent ionizing power. This changes over to an ionization mechanism for solvents of relatively high ionizing power and low nucleophilicity, such as aqueous fluoroalcohols with an appreciable fluoroalcohol content .
Field: Chemical Manufacturing
- Application : This compound is available for purchase from various chemical suppliers, indicating its use in chemical manufacturing .
- Method of Application : The specific methods of application can vary greatly depending on the specific manufacturing process. It’s important to handle this compound with care as it can cause skin and eye irritation .
- Results or Outcomes : The outcomes can vary greatly depending on the specific manufacturing process. Unfortunately, I couldn’t find specific quantitative data or statistical analyses related to the use of this compound in manufacturing .
Field: Material Science
- Application : Chlorobutyl rubber, a type of synthetic rubber, is used in various applications due to its improved compression set and better resistance to heat, ozone, and flex fatigue . While not directly related to “5-(4-Chlorobutyl)-1-Cyclohexyl-1H-Tetrazole”, it’s possible that this compound could have similar applications due to the presence of a chlorobutyl group.
- Results or Outcomes : The outcomes can vary greatly depending on the specific material science application. Unfortunately, I couldn’t find specific quantitative data or statistical analyses related to the use of this compound in material science .
Field: Chemical Synthesis
- Application : “5-(4-Chlorobutyl)-1-Cyclohexyl-1H-Tetrazole” is available for purchase from various chemical suppliers, indicating its use in chemical synthesis .
- Method of Application : The specific methods of application can vary greatly depending on the specific synthesis process. It’s important to handle this compound with care as it can cause skin and eye irritation .
- Results or Outcomes : The outcomes can vary greatly depending on the specific synthesis process. Unfortunately, I couldn’t find specific quantitative data or statistical analyses related to the use of this compound in synthesis .
Field: Heterocyclic Building Blocks
- Application : This compound is classified under heterocyclic building blocks, indicating its potential use in the synthesis of more complex molecules .
- Results or Outcomes : The outcomes can vary greatly depending on the specific synthesis process. Unfortunately, I couldn’t find specific quantitative data or statistical analyses related to the use of this compound in the synthesis of heterocyclic building blocks .
properties
IUPAC Name |
5-(4-chlorobutyl)-1-cyclohexyltetrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19ClN4/c12-9-5-4-8-11-13-14-15-16(11)10-6-2-1-3-7-10/h10H,1-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INTQSGGUSUSCTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C(=NN=N2)CCCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20459132 | |
Record name | 5-(4-Chlorobutyl)-1-cyclohexyl-1H-tetrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20459132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Chlorobutyl)-1-Cyclohexyl-1H-Tetrazole | |
CAS RN |
73963-42-5 | |
Record name | 5-(4-Chlorobutyl)-1-cyclohexyl-1H-tetrazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=73963-42-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Cyclohexyl-5-(4-chlorobutyl)-1H-tetrazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0073963425 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-(4-Chlorobutyl)-1-cyclohexyl-1H-tetrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20459132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(4-chlorobutyl)-1-cyclohexyl-1H-tetrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.133.027 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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